Cas no 1209712-79-7 (N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1209712-79-7
• MF: C₁₂H₁₄N₄OS
• MW: 262.330760478973
• CID: 5681448
• PubChem ID: 45811611
• Update Time: 2025-08-04

N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylpyrazol-3-yl)-2-methylsulfanylpyridine-3-carboxamide
• AKOS034229354
• EN300-26600252
• N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• 1209712-79-7
• Z359386820

• Inchi： 1S/C12H14N4OS/c1-8-7-10(16(2)15-8)14-11(17)9-5-4-6-13-12(9)18-3/h4-7H,1-3H3,(H,14,17)
• InChI Key： BOIWVZHCJYAMHB-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 262.08883226g/mol
• Monoisotopic Mass: 262.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.1Ų

Additional information on N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide

Research Brief on N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 1209712-79-7)

N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 1209712-79-7) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

The compound's structure features a pyridine-3-carboxamide core substituted with a methylsulfanyl group at the 2-position and a 1,3-dimethyl-1H-pyrazol-5-yl moiety at the amide nitrogen. This unique arrangement confers specific binding affinities to various biological targets, making it a promising candidate for further investigation. Recent studies have highlighted its role in modulating key signaling pathways, including those involved in inflammation and cancer progression.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases. Researchers have demonstrated that derivatives of N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide exhibit potent inhibitory activity against specific kinase targets, with promising selectivity profiles. These findings suggest potential therapeutic applications in oncology and inflammatory disorders.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's interactions with other biological targets. For instance, studies have reported its ability to modulate the activity of certain G-protein-coupled receptors (GPCRs) and ion channels, expanding its potential utility in drug discovery. These multifunctional characteristics underscore the compound's versatility and highlight the need for further mechanistic studies to elucidate its full pharmacological potential.

The synthesis and optimization of N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide derivatives have also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of structurally diverse analogs, facilitating structure-activity relationship (SAR) studies. These efforts have led to the identification of compounds with improved potency, selectivity, and pharmacokinetic properties, paving the way for preclinical development.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and in vivo studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and realize the therapeutic potential of this compound.

In conclusion, N-(1,3-dimethyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for drug discovery. Continued exploration of its pharmacological properties and optimization of its derivatives hold great promise for the development of novel therapeutics targeting a range of diseases.